Methyl 2-(4-fluorophenyl)-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate

• Molecular Formula: C16H13FN2O3
• Molecular Weight: 300.28 g/mol
• IUPAC Name: methyl 2-(4-fluorophenyl)-3-oxo-2,4-dihydro-1H-quinoxaline-6-carboxylate
• InChI: InChI=1S/C16H13FN2O3/c1-22-16(21)10-4-7-12-13(8-10)19-15(20)14(18-12)9-2-5-11(17)6-3-9/h2-8,14,18H,1H3,(H,19,20)
• InChI Key: LPGKHGNJCQMOJN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)NC(C(=O)N2)C3=CC=C(C=C3)F

Description

Methyl 2-(4-fluorophenyl)-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate is a useful research compound. Its molecular formula is C16H13FN2O3 and its molecular weight is 300.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Into a 100-mL round-bottom flask, was placed methyl 4-(1-(4-fluorophenyl)-2-methoxy-2-oxoethylamino)-3-nitrobenzoate (3.5 g, 9.67 mmol, 1.00 equiv), methanol (50 mL), and palladium on carbon (10%) (500 mg). Hydrogen gas was introduced to the reaction and it was stirred overnight at 30° C. in an oil bath. Then the solids were filtered off and the filtrate was concentrated in vacuo. This resulted in 2.6 g (90%) of methyl 2-(4-fluorophenyl)-3-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate as a light yellow solid.